Cas no 203451-40-5 (1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-nitro-7-pentyl-)

• Product Name: 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-nitro-7-pentyl-
• CAS No: 203451-40-5
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• CID: 3891661
• PubChem ID: 3849462
• Update Time: 2025-07-08

1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-nitro-7-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-nitro-7-pentyl-
• 3-methyl-8-nitro-7-pentylpurine-2,6-dione
• 3-methyl-8-nitro-7-pentyl-3,7-dihydro-1H-purine-2,6-dione
• 3-methyl-8-nitro-7-pentyl-purine-2,6-dione
• Z2491498226
• EN300-7439053
• 203451-40-5
• STK528400
• AKOS005461492
• 3-methyl-8-nitro-7-pentyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C11H15N5O4/c1-3-4-5-6-15-7-8(12-10(15)16(19)20)14(2)11(18)13-9(7)17/h3-6H2,1-2H3,(H,13,17,18)
• InChI Key： WDXNVWIBWQNBGU-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C2=C(N(C)C(=O)NC2=O)N=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 281.11240398Da
• Monoisotopic Mass: 281.11240398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 113Ų

Additional information on 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-nitro-7-pentyl-

1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-nitro-7-pentyl

The compound 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-8-nitro-7-pentyl (CAS No. 203451-40-5) is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the purine derivatives family and has garnered significant attention in recent years due to its unique properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science.

The chemical structure of 1H-Purine-2,6-dione is characterized by a purine ring system with a dihydro modification at positions 3 and 7. The presence of a methyl group at position 3 and a nitro group at position 8 adds to its structural complexity. Additionally, the pentyl substituent at position 7 introduces hydrophobicity into the molecule, which may influence its solubility and bioavailability.

Recent studies have explored the potential of 1H-Purine-2,6-dione derivatives in drug discovery. For instance, researchers have investigated the anti-inflammatory and antioxidant properties of this compound. The nitro group at position 8 has been found to play a crucial role in modulating these activities. Furthermore, the pentyl chain at position 7 has been shown to enhance the molecule's ability to penetrate biological membranes, making it a promising candidate for drug delivery systems.

In the field of agrochemicals, 1H-Purine-2,6-dione derivatives have been studied for their potential as pesticides or herbicides. The methyl group at position 3 has been identified as a key factor in determining the compound's efficacy against certain pests and weeds. Recent experiments have demonstrated that this compound exhibits selective toxicity towards agricultural pests while showing minimal adverse effects on non-target organisms.

The synthesis of 1H-Purine-2,6-dione derivatives involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Researchers have developed efficient synthetic routes that minimize the use of hazardous reagents and reduce production costs. These advancements have made it feasible to scale up the production of this compound for industrial applications.

From a materials science perspective, 1H-Purine-2,6-dione derivatives have been explored for their potential in organic electronics. The purine ring system provides a rigid framework that can be functionalized with electron-withdrawing or electron-donating groups to tailor electronic properties. Recent studies have demonstrated that this compound can be used as an active layer material in organic photovoltaic devices.

In conclusion, 1H-Purine-2,6-dione derivatives (CAS No. 203451-40-5) represent a versatile class of compounds with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses. As our understanding of these compounds deepens, they are poised to play an increasingly important role in advancing science and technology.